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Compound of Interest

Compound Name: 3'-Chloropropiophenone

Cat. No.: B116997 Get Quote

This guide provides a comprehensive overview of the key physical properties of 3'-
Chloropropiophenone, specifically its melting and boiling points. It is intended for

researchers, scientists, and professionals in the field of drug development who require precise

and reliable data for their work. This document includes tabulated physical data, detailed

experimental protocols for property determination, and a logical workflow for physical property

analysis.

Physical Properties of 3'-Chloropropiophenone
3'-Chloropropiophenone, also known as 1-(3-chlorophenyl)propan-1-one, is a chemical

intermediate with applications in the synthesis of various organic compounds.[1][2] Accurate

knowledge of its physical properties is essential for its handling, purification, and use in

chemical reactions.

Data Presentation

The following table summarizes the reported melting and boiling points for 3'-
Chloropropiophenone. It is important to note that boiling points are pressure-dependent, and

the values are reported at specific reduced pressures.
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Physical Property Value Conditions Reference

Melting Point 45-47 °C (lit.) [1]

47 °C [3]

43-47 °C [2]

48-50 °C [4]

Boiling Point 124 °C at 14 mmHg (lit.) [1][2]

113-115 °C at 4 mmHg [4]

Note: Variations in reported values can be attributed to differences in experimental methods

and sample purity.

Experimental Protocols
The determination of melting and boiling points is a fundamental procedure in chemical

analysis for compound identification and purity assessment.[5][6]

2.1. Melting Point Determination (Capillary Method)

The capillary method is a common and reliable technique for determining the melting point of a

solid organic compound.[7] A small, finely powdered sample is heated in a capillary tube, and

the temperature range over which the substance melts is observed.[6]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Fisher-Johns) or Thiele tube setup[5][6]

Capillary tubes (sealed at one end)[8]

Thermometer

Mortar and pestle (for grinding the sample)

Procedure:
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Sample Preparation: Ensure the 3'-Chloropropiophenone sample is pure and completely

dry, as impurities can depress and broaden the melting range.[5][8] Grind the crystalline solid

into a fine powder.

Loading the Capillary Tube: Pack the dry powder into the open end of a capillary tube to a

height of 2-3 mm.[8] This is achieved by tapping the sealed end of the tube on a hard surface

to compact the sample at the bottom.[8]

Measurement:

Place the capillary tube in the heating block of the melting point apparatus.[8]

Heat the sample rapidly to a temperature about 15-20°C below the expected melting point.

Then, decrease the heating rate to 1-2°C per minute to allow for thermal equilibrium

between the sample, heating block, and thermometer.[6]

Record the temperature at which the first liquid appears (the beginning of melting) and the

temperature at which the last solid crystal disappears (the completion of melting). This

range is the melting point of the sample.[6]

2.2. Boiling Point Determination (Thiele Tube Method)

For determining the boiling point of a liquid, especially for small sample quantities, the Thiele

tube method is highly effective.[9] This method relies on the principle that the boiling point is

the temperature at which the vapor pressure of the liquid equals the surrounding atmospheric

pressure.[10]

Apparatus:

Thiele tube

Heat-resistant oil (e.g., mineral oil)

Small test tube or fusion tube

Capillary tube (sealed at one end)
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Thermometer

Bunsen burner or other heat source

Stand and clamp

Procedure:

Sample Preparation: Place a few milliliters of the liquid 3'-Chloropropiophenone into a

small test tube.

Assembly:

Place a capillary tube, with its sealed end facing up, into the test tube containing the

sample.[10]

Attach the test tube to a thermometer using a rubber band or thread, ensuring the sample

is level with the thermometer bulb.[10]

Suspend the entire assembly in a Thiele tube filled with oil, making sure the sample is

immersed but the open end of the test tube is above the oil level.[9]

Measurement:

Gently heat the side arm of the Thiele tube.[10] The shape of the tube promotes

convection currents, ensuring uniform heating of the oil.[10]

As the temperature rises, air trapped in the capillary tube will expand and exit as a slow

stream of bubbles.

Continue heating until a rapid and continuous stream of bubbles emerges from the

capillary tube.[9][10] This indicates that the liquid's vapor has displaced all the air.

Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid is drawn

back into the capillary tube.[10] Record this temperature.
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It is crucial to also record the atmospheric pressure at the time of the measurement, as

boiling point is pressure-dependent.

Workflow for Physical Property Determination
The following diagram illustrates a standardized workflow for the determination and verification

of the physical properties of a chemical substance like 3'-Chloropropiophenone.
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Workflow for Physical Property Determination
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Workflow for Physical Property Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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